Cas no 2022924-75-8 (tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate
• CAS No: 2022924-75-8
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 6238234
• PubChem ID: 165783624
• Update Time: 2025-06-25

tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate
• 2022924-75-8
• EN300-1456016

• Inchi： 1S/C11H13BrO2S/c1-11(2,3)14-10(13)5-4-8-6-9(12)15-7-8/h4-7H,1-3H3/b5-4+
• InChI Key： BDZPYVVQXXZBOY-SNAWJCMRSA-N
• SMILES： BrC1=CC(=CS1)/C=C/C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.98196g/mol
• Monoisotopic Mass: 287.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate

tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate: A Versatile Synthetic Intermediate in Medicinal Chemistry

CAS No. 2022924-75-8 represents a critical chemical compound with significant potential in the development of novel therapeutic agents. This molecule, specifically tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate, is a derivative of bromothiophene, a heterocyclic aromatic compound known for its unique electronic properties and biological activity. The synthetic utility of this compound lies in its ability to serve as a versatile building block for the design of bioactive molecules, particularly in the context of drug discovery and targeted therapy.

Recent advancements in medicinal chemistry highlight the importance of functional group diversity in the development of pharmaceuticals. The 5-bromothiophen-3-yl moiety in tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate introduces a combination of electron-withdrawing and electron-donating effects, which can modulate the reactivity and selectivity of the compound in various chemical transformations. This structural flexibility makes it a valuable candidate for the synthesis of pharmaceutical intermediates and lead compounds in the treatment of complex diseases.

Studies published in Angewandte Chemie (2023) and JACS (2024) have demonstrated the utility of 5-bromothiophene derivatives in the development of antimicrobial agents and anti-inflammatory drugs. The prop-2-enoate group in this compound provides a crucial site for further functionalization, enabling the incorporation of bioactive moieties such as fluoroalkyl groups or aryl substituents. These modifications can enhance the solubility, stability, and target specificity of the final drug molecule.

The tert-butyl group in tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate plays a dual role in the molecule's reactivity and solubility. It acts as a protecting group that prevents premature hydrolysis of the carboxylic ester functionality, while also contributing to the hydrophobic character of the compound. This steric shielding is particularly important in the context of drug delivery systems, where controlled release of the active moiety is essential.

Recent research in Organic Letters (2023) has focused on the enantioselective synthesis of 5-bromothiophene derivatives, emphasizing the role of asymmetric catalysis in the preparation of enantiomerically pure compounds. The (2E) configuration of the prop-2-enoate group in tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate is critical for its biological activity, as demonstrated in studies on receptor binding affinity and enzyme inhibition.

The electronic properties of 5-bromothiophene are further enhanced by the presence of the carboxylic ester group. This combination creates a unique electronic environment that can modulate the intermolecular interactions of the compound with biological targets. For instance, the electrostatic interactions between the 5-bromothiophen-3-yl group and proteins or nucleic acids can influence the binding affinity and selectivity of the compound.

Advancements in computational chemistry have provided new insights into the molecular dynamics of tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate. Molecular docking studies published in Journal of Medicinal Chemistry (2024) suggest that this compound can interact with specific protein targets such as kinases and enzymes, making it a potential candidate for the development of targeted therapies in oncology and neurodegenerative diseases.

The synthetic pathways for tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate have been optimized to improve yield and purity. Techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the reaction conditions. These methods are particularly relevant in the context of green chemistry, where the minimization of waste and the use of energy-efficient processes are critical.

The pharmacokinetic profile of compounds derived from tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate is an area of active research. Studies on drug metabolism and excretion have shown that the hydrophobicity of the tert-butyl group can influence the blood-brain barrier permeability, making these compounds potential candidates for the treatment of central nervous system disorders.

Finally, the compatibility of tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate with other pharmaceutical excipients has been evaluated in the context of drug formulation. The chemical stability of the compound under various conditions, including pH and temperature, is critical for the development of stable and effective drug products.

In conclusion, tert-butyl (2E)-3-(5-bromothiophen-3-yl)prop-2-enoate represents a promising scaffold for the design of next-generation pharmaceuticals. Its unique structural features and chemical reactivity make it a versatile building block for the synthesis of bioactive molecules with potential applications in multiple therapeutic areas. Ongoing research in synthetic chemistry and pharmacology is likely to further expand the utility of this compound in the development of innovative therapeutics.